Cas no 110680-05-2 (1-Butene-1-sulfonic acid, ethyl ester, (E)-)

• Product name: 1-Butene-1-sulfonic acid, ethyl ester, (E)-
• CAS No: 110680-05-2
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 1199036
• PubChem ID: 71335363

1-Butene-1-sulfonic acid, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Butene-1-sulfonic acid, ethyl ester, (E)-
• ethyl but-1-ene-1-sulfonate
• 110680-05-2
• DTXSID80763343

• Inchi： InChI=1S/C6H12O3S/c1-3-5-6-10(7,8)9-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： MLMXJFLEJNKDTL-UHFFFAOYSA-N
• SMILES： CCC=CS(=O)(=O)OCC

Computed Properties

• Exact Mass: 164.05076
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37